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Compound of Interest

3-Hydroxypyridine-4-
Compound Name:
carboxaldehyde

Cat. No. B112166

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
synthesis and characterization of Schiff bases derived from 3-Hydroxypyridine-4-
carboxaldehyde. This class of compounds holds significant interest in medicinal chemistry and
materials science due to their diverse biological activities and coordination properties.

Introduction

Schiff bases are synthesized through the condensation reaction of a primary amine with an
aldehyde or ketone. Those derived from 3-Hydroxypyridine-4-carboxaldehyde are of
particular interest due to the presence of the pyridine ring and a hydroxyl group, which can
participate in hydrogen bonding and coordination with metal ions. These structural features
contribute to their wide range of biological activities, including antimicrobial, antioxidant, and
cytotoxic properties.

General Reaction Pathway

The formation of a Schiff base from 3-Hydroxypyridine-4-carboxaldehyde and a primary
amine proceeds via a nucleophilic addition-elimination mechanism. The primary amine attacks
the electrophilic carbonyl carbon of the aldehyde, forming a hemiaminal intermediate.
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Subsequent dehydration leads to the formation of the imine or azomethine group characteristic
of Schiff bases.
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General reaction for Schiff base formation.

Reactants

R-NH:z

+ R-NH:z
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 To cite this document: BenchChem. [Application Notes and Protocols: Schiff Base Formation
with 3-Hydroxypyridine-4-carboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112166#protocol-for-schiff-base-formation-with-3-
hydroxypyridine-4-carboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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